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Compound of Interest

Compound Name:
2-(2-Dimethylamino-ethylamino)-

ethanol

Cat. No.: B1268181 Get Quote

This technical guide provides a comprehensive overview of 2-[2-

(Dimethylamino)ethoxy]ethanol, a versatile organic compound with significant applications in

industrial chemistry. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its synonyms, physicochemical

properties, synthesis, analysis, and key applications.

Chemical Identity and Synonyms
2-[2-(Dimethylamino)ethoxy]ethanol is known by a multitude of synonyms and alternative

names in commercial and scientific literature. A comprehensive list is provided below to aid in

its identification.

Table 1: Synonyms and Alternative Names for 2-[2-(Dimethylamino)ethoxy]ethanol
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Type Name Source

IUPAC Name
2-[2-

(dimethylamino)ethoxy]ethanol
PubChem[1]

Common Synonyms
(N,N-

Dimethylaminoethoxy)ethanol
Wikipedia[2]

2-(2-

Dimethylaminoethoxy)ethanol
Ataman Kimya

2-(2-N,N-

Dimethylaminoethoxy)ethanol
Wikipedia[2]

Dimethylaminoethoxyethanol Ataman Kimya

N,N-Dimethyldiglycolamine PubChem[1], Wikipedia[2]

Ethanol, 2-[2-

(dimethylamino)ethoxy]-
Ataman Kimya

Ethylene Glycol Mono[2-

(dimethylamino)ethyl] Ether
Ataman Kimya

Trade Names/Codes Jeffcat ZR 70

Kaolizer 26

Lupragen N 107

Niax DMEE

PC CAT NP 70

Tegoamin DMEE

Texacat ZR-70

Toyocat RX 3

Registry Numbers CAS Number: 1704-62-7 Sigma-Aldrich[3]

EC Number: 216-940-1 Sigma-Aldrich[3]

UNII: C3YTX3O172 PubChem[1]
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Other Identifiers NSC 3146 PubChem[1]

DMAE-EO

Physicochemical Properties
A summary of the key physicochemical properties of 2-[2-(Dimethylamino)ethoxy]ethanol is

presented in the table below.

Table 2: Physicochemical Properties of 2-[2-(Dimethylamino)ethoxy]ethanol

Property Value Source

Molecular Formula C6H15NO2 PubChem[1]

Molecular Weight 133.19 g/mol PubChem[1], Sigma-Aldrich[3]

Appearance Colorless to pale yellow liquid Ataman Kimya

Odor Amine-like Ataman Kimya

Density 0.954 g/mL at 25 °C Sigma-Aldrich[3]

Boiling Point 95 °C at 15 mmHg Sigma-Aldrich[3]

Flash Point 93 °C (closed cup) Sigma-Aldrich[3]

Refractive Index n20/D 1.442 Sigma-Aldrich[3]

Solubility Miscible with water Ataman Kimya

Synthesis and Purification
The primary industrial synthesis of 2-[2-(Dimethylamino)ethoxy]ethanol involves the reaction of

dimethylamine with diethylene glycol or the reaction of N,N-dimethylethanolamine with ethylene

oxide.[4]

Experimental Protocol: Synthesis from N,N-
Dimethylethanolamine and Ethylene Oxide (Generalized)
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This protocol is a generalized representation based on patent literature.[4] Exact conditions

may vary.

Materials:

N,N-Dimethylethanolamine

Ethylene oxide

Catalyst (e.g., sodium methoxide)

Equipment:

Autoclave reactor equipped with a stirrer, temperature and pressure controls, and an

ethylene oxide inlet.

Distillation apparatus.

Procedure:

Charge the autoclave with N,N-dimethylethanolamine and the catalyst.

Purge the reactor with an inert gas (e.g., nitrogen).

Heat the mixture to the desired reaction temperature (e.g., 80-120 °C).

Introduce ethylene oxide into the reactor under pressure, maintaining the desired

temperature.

After the reaction is complete (indicated by a drop in pressure), cool the reactor.

The crude product is then purified by fractional distillation under reduced pressure to isolate

2-[2-(Dimethylamino)ethoxy]ethanol.[4]
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Caption: Generalized workflow for the synthesis and purification of 2-[2-

(Dimethylamino)ethoxy]ethanol.

Analytical Methods
Standard analytical techniques are employed for the characterization and quality control of 2-

[2-(Dimethylamino)ethoxy]ethanol.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for identifying

and quantifying the compound and any impurities.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to confirm

the chemical structure.[1][5]

Applications
The primary application of 2-[2-(Dimethylamino)ethoxy]ethanol is as a catalyst in the production

of polyurethane foams. It acts as a blowing catalyst, promoting the reaction between water and

isocyanate to generate carbon dioxide, which expands the foam.

Experimental Protocol: Preparation of Flexible
Polyurethane Foam (Generalized)
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This protocol is a generalized representation based on patent literature and technical articles.

[6][7]

Materials:

Polyol (e.g., polyether polyol)

Isocyanate (e.g., Toluene diisocyanate - TDI)

Water (blowing agent)

2-[2-(Dimethylamino)ethoxy]ethanol (catalyst)

Silicone surfactant (foam stabilizer)

Other catalysts (e.g., tin-based gelling catalyst)

Equipment:

High-speed mixer

Mold

Procedure:

In a suitable container, premix the polyol, water, silicone surfactant, and 2-[2-

(Dimethylamino)ethoxy]ethanol.

In a separate container, measure the required amount of isocyanate.

Add the isocyanate to the polyol premix and immediately begin high-speed mixing for a short

duration (e.g., 5-10 seconds).

Quickly pour the reacting mixture into a mold and allow it to rise and cure.

The foam is typically allowed to cure for at least 24 hours before being cut or tested.
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Caption: Generalized workflow for the preparation of flexible polyurethane foam.

Biological Activity and Signaling Pathways
Extensive literature searches did not reveal any direct involvement of 2-[2-

(Dimethylamino)ethoxy]ethanol in specific biological or chemical signaling pathways.

Toxicological studies in rats have shown that the compound is readily absorbed through the

skin but is not significantly metabolized, with the unchanged compound being the primary

component excreted in urine.[8] Notably, the lowest concentrations of the compound were

found in the brain, suggesting limited penetration of the blood-brain barrier.[8] This

pharmacokinetic profile makes it unlikely that 2-[2-(Dimethylamino)ethoxy]ethanol has

significant direct effects on central nervous system signaling pathways. The available data
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points to its primary role as an industrial chemical with low systemic toxicity under the tested

conditions.[8]

Safety Information
2-[2-(Dimethylamino)ethoxy]ethanol is classified as a combustible liquid and can cause skin

irritation and serious eye damage. It is harmful if it comes into contact with the skin. Appropriate

personal protective equipment, including gloves and eye protection, should be worn when

handling this chemical.[3] For detailed safety information, please refer to the Safety Data Sheet

(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1268181#2-2-dimethylamino-ethoxy-ethanol-
synonyms-and-alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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